Cas no 213814-61-0 (N-Benzyl-3-bromoaniline)

• Product Name: N-Benzyl-3-bromoaniline
• CAS No: 213814-61-0
• MF: C₁₃H₁₂BrN
• MW: 262.145082473755
• MDL: MFCD11145017
• CID: 1057056
• PubChem ID: 9965096
• Update Time: 2025-10-29

N-Benzyl-3-bromoaniline Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-3-bromoaniline
• Benzenemethanamine, N-(3-bromophenyl)-
• N-(3-bromophenyl)benzylamine
• 3-bromo-N-(benzyl)aniline
• Benzyl-(3-bromo-phenyl)-amine
• NUZUUCXESJBUMX-UHFFFAOYSA-N
• 7221AJ
• Benzenemethanamine,N-(3-bromophenyl)-
• TRA0045972
• SY019152

• MDL： MFCD11145017
• Inchi： 1S/C13H12BrN/c14-12-7-4-8-13(9-12)15-10-11-5-2-1-3-6-11/h1-9,15H,10H2
• InChI Key： NUZUUCXESJBUMX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.01500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 3.8
• Topological Polar Surface Area: 12

Experimental Properties

• PSA: 12.03000
• LogP: 4.13420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on N-Benzyl-3-bromoaniline

N-Benzyl-3-bromoaniline (CAS No. 213814-61-0): A Versatile Building Block in Organic Synthesis

N-Benzyl-3-bromoaniline (CAS 213814-61-0) is a highly valuable brominated aromatic amine derivative that has gained significant attention in modern organic chemistry. This compound serves as a crucial intermediate in pharmaceutical synthesis and material science applications. With its unique molecular structure featuring both benzyl protection and bromo substitution, it offers chemists exceptional versatility in designing complex molecular architectures.

The growing interest in N-substituted aniline derivatives like N-Benzyl-3-bromoaniline stems from their role in developing advanced materials and bioactive compounds. Recent searches in scientific databases reveal increasing queries about "benzyl-protected bromoanilines applications" and "CAS 213814-61-0 synthetic uses", reflecting the compound's rising importance in research circles. Its electron-rich aromatic system combined with the reactive bromo group makes it particularly useful for cross-coupling reactions, a hot topic in contemporary organic synthesis.

From a structural perspective, N-Benzyl-3-bromoaniline consists of an aniline core with benzyl protection at the nitrogen atom and bromine substitution at the meta position. This specific arrangement provides several advantages: the benzyl group offers stability during synthetic transformations while remaining cleavable when needed, and the bromo substituent serves as an excellent handle for further functionalization through modern palladium-catalyzed reactions.

The compound's applications span multiple cutting-edge fields. In medicinal chemistry, researchers utilize N-Benzyl-3-bromoaniline as a precursor for developing novel therapeutic agents, particularly in creating kinase inhibitors and receptor modulators. The pharmaceutical industry shows growing interest in this compound, as evidenced by frequent searches for "N-Benzyl-3-bromoaniline drug development" and "CAS 213814-61-0 biological activity".

Material scientists value N-Benzyl-3-bromoaniline for constructing advanced organic frameworks. Its ability to participate in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations makes it indispensable for creating conjugated polymers and organic electronic materials. Recent trends show increased searches for "bromoaniline derivatives in OLEDs" and "benzyl-protected amines for materials", highlighting the compound's relevance in these innovative applications.

When working with N-Benzyl-3-bromoaniline, chemists appreciate its favorable physicochemical properties. The compound typically appears as a light-colored crystalline solid with good stability under standard conditions. Its moderate solubility in common organic solvents like dichloromethane and tetrahydrofuran facilitates various synthetic operations. These characteristics contribute to its popularity in laboratory settings, as reflected in frequent queries about "N-Benzyl-3-bromoaniline solubility" and "handling CAS 213814-61-0".

The synthesis of N-Benzyl-3-bromoaniline typically involves selective bromination of N-benzylaniline or benzylation of 3-bromoaniline. Recent methodological advancements have improved the yield and purity of this compound, addressing common search queries like "best synthesis of N-Benzyl-3-bromoaniline" and "purification methods for CAS 213814-61-0". The optimization of these synthetic routes remains an active area of research in organic chemistry.

Quality control for N-Benzyl-3-bromoaniline relies on advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify the compound's chemical purity and structural integrity. The scientific community frequently searches for "N-Benzyl-3-bromoaniline characterization" and "CAS 213814-61-0 analytical methods", emphasizing the need for reliable quality assessment protocols.

Looking toward the future, N-Benzyl-3-bromoaniline continues to attract research attention due to its potential in emerging technologies. Its applications in covalent organic frameworks (COFs) and molecular machines represent particularly exciting directions. The compound's versatility ensures its ongoing relevance, as seen in trending searches for "N-Benzyl-3-bromoaniline in nanotechnology" and "innovative uses of CAS 213814-61-0".

In conclusion, N-Benzyl-3-bromoaniline (CAS 213814-61-0) stands as a remarkably useful chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of protective group chemistry and halogen reactivity makes it invaluable for synthetic chemists working on pharmaceutical development, advanced materials, and nanotechnology. As research progresses, this compound will likely find even more innovative applications, maintaining its status as an important tool in molecular design and discovery.